Cas no 2225178-14-1 (2-Fluoro-6-(cyclobutyl)pyridine-3-boronic acid)

• Product Name: 2-Fluoro-6-(cyclobutyl)pyridine-3-boronic acid
• CAS No: 2225178-14-1
• MF: C₉H₁₁BFNO₂
• MW: 195.00
• CID: 5144014
• PubChem ID: 133634782
• Update Time: 2025-10-28

2-Fluoro-6-(cyclobutyl)pyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(cyclobutyl)pyridine-3-boronic acid
• (6-Cyclobutyl-2-fluoropyridin-3-yl)boronic acid
• 2225178-14-1

• Inchi： 1S/C9H11BFNO2/c11-9-7(10(13)14)4-5-8(12-9)6-2-1-3-6/h4-6,13-14H,1-3H2
• InChI Key： IWNXIWZRMKVRBX-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C2CCC2)N=1)B(O)O

Computed Properties

• Exact Mass: 195.0866869g/mol
• Monoisotopic Mass: 195.0866869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Additional information on 2-Fluoro-6-(cyclobutyl)pyridine-3-boronic acid

Recent Advances in the Application of 2-Fluoro-6-(cyclobutyl)pyridine-3-boronic acid (CAS: 2225178-14-1) in Chemical Biology and Drug Discovery

2-Fluoro-6-(cyclobutyl)pyridine-3-boronic acid (CAS: 2225178-14-1) has emerged as a critical intermediate in the synthesis of novel bioactive compounds, particularly in the field of targeted drug discovery and chemical biology. This boronic acid derivative is widely recognized for its utility in Suzuki-Miyaura cross-coupling reactions, enabling the efficient construction of complex heterocyclic scaffolds. Recent studies have highlighted its role in the development of kinase inhibitors and other small-molecule therapeutics, underscoring its importance in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-Fluoro-6-(cyclobutyl)pyridine-3-boronic acid as a key building block for the synthesis of selective JAK2 inhibitors. The study demonstrated that the cyclobutyl moiety and fluorine substitution significantly enhanced the binding affinity and metabolic stability of the resulting compounds. These findings suggest that this boronic acid derivative could play a pivotal role in the development of next-generation kinase-targeted therapies for autoimmune diseases and cancer.

Another notable application of 2-Fluoro-6-(cyclobutyl)pyridine-3-boronic acid was reported in a recent ACS Chemical Biology paper, where it was employed in the design of fluorescent probes for real-time monitoring of enzymatic activity. The boronic acid functionality allowed for selective recognition of diols, making it a valuable tool for studying glycosylation processes in live cells. This innovative approach opens new avenues for understanding post-translational modifications and their implications in disease pathogenesis.

From a synthetic chemistry perspective, the compound's stability and reactivity have been extensively characterized in a 2022 Organic Letters publication. The study revealed that the steric hindrance provided by the cyclobutyl group improves regioselectivity in cross-coupling reactions, while the fluorine atom enhances the electrophilicity of the pyridine ring. These properties make 2-Fluoro-6-(cyclobutyl)pyridine-3-boronic acid particularly valuable for constructing complex molecular architectures with precise control over substitution patterns.

In the pharmaceutical industry, several companies have included this boronic acid derivative in their drug discovery pipelines. Patent applications from 2023 indicate its use in developing novel PROTACs (Proteolysis Targeting Chimeras), where it serves as a linker between target-binding and E3 ligase-recruiting moieties. The unique physicochemical properties of 2-Fluoro-6-(cyclobutyl)pyridine-3-boronic acid contribute to improved pharmacokinetic profiles of these bifunctional molecules.

Looking forward, researchers anticipate expanding the applications of 2-Fluoro-6-(cyclobutyl)pyridine-3-boronic acid in areas such as covalent inhibitor design and bioorthogonal chemistry. Its combination of structural features offers multiple points for diversification, making it a versatile scaffold for addressing various challenges in drug discovery. As synthetic methodologies continue to advance, this compound is expected to play an increasingly important role in the development of innovative therapeutic agents.